![molecular formula C12H17IOSi B14309553 [(3-Iodo-1-phenylprop-1-en-1-yl)oxy](trimethyl)silane CAS No. 116385-36-5](/img/no-structure.png)
[(3-Iodo-1-phenylprop-1-en-1-yl)oxy](trimethyl)silane
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Overview
Description
(3-Iodo-1-phenylprop-1-en-1-yl)oxysilane is a compound that consists of 17 hydrogen atoms, 12 carbon atoms, 1 oxygen atom, and 1 iodine atom . This compound is known for its unique structure, which includes a phenyl group, an iodine atom, and a trimethylsilane group. It is used in various chemical reactions and has applications in scientific research.
Preparation Methods
The synthesis of (3-Iodo-1-phenylprop-1-en-1-yl)oxysilane involves several steps. One common method includes the reaction of 3-iodo-1-phenylprop-1-en-1-ol with trimethylsilyl chloride in the presence of a base such as triethylamine. The reaction is typically carried out under an inert atmosphere to prevent oxidation . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
(3-Iodo-1-phenylprop-1-en-1-yl)oxysilane undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into alcohols or alkanes.
Common Reagents and Conditions: Typical reagents include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions.
Major Products: The major products formed from these reactions depend on the specific conditions and reagents used.
Scientific Research Applications
(3-Iodo-1-phenylprop-1-en-1-yl)oxysilane has several applications in scientific research:
Comparison with Similar Compounds
(3-Iodo-1-phenylprop-1-en-1-yl)oxysilane can be compared with other similar compounds, such as:
(3-Bromo-1-phenylprop-1-en-1-yl)oxysilane: This compound has a bromine atom instead of iodine and exhibits similar reactivity but with different halogen bond strengths.
(3-Chloro-1-phenylprop-1-en-1-yl)oxysilane: This compound has a chlorine atom and shows different reactivity patterns due to the smaller size and different electronegativity of chlorine.
(3-Fluoro-1-phenylprop-1-en-1-yl)oxysilane: This compound has a fluorine atom and is less reactive in halogen bond formation compared to its iodine counterpart.
The uniqueness of (3-Iodo-1-phenylprop-1-en-1-yl)oxysilane lies in its ability to form strong halogen bonds due to the presence of the iodine atom, making it a valuable compound in various chemical and biological applications .
Properties
116385-36-5 | |
Molecular Formula |
C12H17IOSi |
Molecular Weight |
332.25 g/mol |
IUPAC Name |
(3-iodo-1-phenylprop-1-enoxy)-trimethylsilane |
InChI |
InChI=1S/C12H17IOSi/c1-15(2,3)14-12(9-10-13)11-7-5-4-6-8-11/h4-9H,10H2,1-3H3 |
InChI Key |
TXHWVFYUTZFWQD-UHFFFAOYSA-N |
Canonical SMILES |
C[Si](C)(C)OC(=CCI)C1=CC=CC=C1 |
Origin of Product |
United States |
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